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Compound of Interest

Compound Name: Trh hydrazide

Cat. No.: B15194134

This guide provides a detailed analysis of the molecular formula and weight of TRH hydrazide,
a derivative of Thyrotropin-releasing hormone (TRH). This document is intended for
researchers, scientists, and professionals in the field of drug development who are working with
or interested in the chemical modifications of neuropeptides.

Introduction to TRH and its Hydrazide Derivative

Thyrotropin-releasing hormone (TRH) is a tripeptide hormone with the sequence pGlu-His-Pro-
NH2.[1] It plays a crucial role in the regulation of the hypothalamic-pituitary-thyroid axis.[2]
Chemical modification of peptides, such as the conversion of a C-terminal amide to a
hydrazide, is a common strategy in medicinal chemistry to alter pharmacokinetic properties,
receptor binding affinity, or to enable further chemical conjugations. "TRH hydrazide" refers to
a derivative of TRH where the C-terminal proline amide is replaced by a proline hydrazide.

Molecular Formula and Weight

The molecular characteristics of TRH and its calculated hydrazide derivative are summarized
below.
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Molecular Weight (

Compound Molecular Formula Source
g/mol )
Thyrotropin-releasing
C16H22N604 362.4 [11[3]114]
hormone (TRH)
TRH Hydrazide
C16H23N704 377.42 Calculated

(Calculated)

Derivation of TRH Hydrazide Molecular Formula and Weight:

The conversion of the C-terminal amide of TRH to a hydrazide involves the formal substitution
of the amide's amino group (-NH2) with a hydrazine group (-NHNH3z). This results in a net
addition of one nitrogen atom and one hydrogen atom.

e TRH Molecular Formula: C16H22N6Oa4
e Change: Add NH
e TRH Hydrazide Molecular Formula: C16H23N70a4

The molecular weight is calculated based on the atomic weights of the constituent elements:

Carbon (C): 16 x 12.011 =192.176

Hydrogen (H): 23 x 1.008 = 23.184

Nitrogen (N): 7 x 14.007 = 98.049

Oxygen (O): 4 x 15.999 = 63.996

Total Molecular Weight: 377.405 (rounded to 377.42 for convention)

Logical Derivation of TRH Hydrazide

The logical workflow for determining the molecular formula of TRH hydrazide from TRH is

illustrated below.
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TRH or TRH Hydrazide

TRH Receptor

1Y)

(PLC)

hospholipase C

ydrolyzes

PIP2

/N

IP AG
inds to aActivates
Endoplasmic
Reticulum
A\

Protein Kinase C

(PKC)

Ca2* Release

\

Cellular Response
e.qg.. TSH release

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

4/6

Tech Support


https://www.benchchem.com/product/b15194134?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15194134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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